N-(4-fluorobenzyl)-3,3-dimethylbutanamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H18FNO/c1-13(2,3)8-12(16)15-9-10-4-6-11(14)7-5-10/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: YYONDZPKHGEGSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCC1=CC=C(C=C1)F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

N-(4-fluorobenzyl)-3,3-dimethylbutanamide is a chemical compound with potential applications in various scientific fields. While the specific compound "N-(4-fluorobenzyl)-3,3-dimethylbutanamide" isn't directly discussed in available literature, similar compounds have been synthesized and studied for their physical, chemical, and biological properties. These studies offer insights into the synthesis methods, molecular structure, chemical reactions, and properties of closely related compounds.

Synthesis Analysis

Synthesis of related fluorobenzyl compounds involves multi-step reactions starting from basic fluoroaromatics or their derivatives. For instance, the synthesis of fluorobenzyl-triphenylphosphonium cations showcases a complex synthesis route involving no carrier added (n.c.a) [18F]fluoride, highlighting the intricacies involved in introducing fluorobenzyl groups into molecules (Ravert, Madar, & Dannals, 2004).

Molecular Structure Analysis

The molecular structure of fluorobenzyl compounds can be elucidated using X-ray crystallography, NMR, and other spectroscopic techniques. These methods provide detailed insights into the planarity, stereochemistry, and electronic distribution within the molecule. For similar compounds, studies have shown how substitutions affect the planarity and electronic distribution, influencing the molecule's physical and chemical behavior (Karakas, Elmali, Unver, & Svoboda, 2005).

Chemical Reactions and Properties

Fluorobenzyl compounds participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. The presence of the fluorobenzyl group can significantly influence the reactivity and outcomes of these reactions. For example, the synthesis and reactions of N-methylbenzylammonium fluorochromate(VI) demonstrate the selectivity and efficiency of fluorobenzyl derivatives as heterogeneous oxidants in organic synthesis (Kassaee, Sayyed-alangi, & Sajjadi-Ghotbabadi, 2004).

Future Directions

Future research on “N-(4-fluorobenzyl)-3,3-dimethylbutanamide” could involve further studies on its synthesis, properties, and potential applications. For example, it could be studied for its potential use in pharmaceuticals or agrochemicals.